Cas no 13154-27-3 (Cycloheptanone, 2-nitro-)

Cycloheptanone, 2-nitro- structure
Product name:Cycloheptanone, 2-nitro-
Cycloheptanone, 2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanone, 2-nitro-
- 2-nitrocycloheptan-1-one
- EN300-6772348
- SCHEMBL11836541
- 2-Nitrocycloheptanone
- G33590
- DTXSID50456492
- nitrocycloheptanone
- AKOS022715441
- CS-0257781
- 13154-27-3
-
- Inchi: InChI=1S/C7H11NO3/c9-7-5-3-1-2-4-6(7)8(10)11/h6H,1-5H2
- InChI Key: UHRUAPNWENGYTC-UHFFFAOYSA-N
- SMILES: C1CCC(C(=O)CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
Cycloheptanone, 2-nitro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6772348-5.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 5g |
$743.0 | 2023-05-30 | |
Enamine | EN300-6772348-0.5g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.5g |
$175.0 | 2023-05-30 | |
Enamine | EN300-6772348-1.0g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 1g |
$256.0 | 2023-05-30 | |
Enamine | EN300-6772348-0.25g |
2-nitrocycloheptan-1-one |
13154-27-3 | 95% | 0.25g |
$92.0 | 2023-05-30 | |
1PlusChem | 1P000ZUT-2.5g |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 2.5g |
$684.00 | 2023-12-22 | |
Aaron | AR001035-250mg |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 250mg |
$152.00 | 2025-02-13 | |
1PlusChem | 1P000ZUT-5g |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 5g |
$981.00 | 2023-12-22 | |
1PlusChem | 1P000ZUT-1g |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 1g |
$368.00 | 2023-12-22 | |
Aaron | AR001035-50mg |
Cycloheptanone, 2-nitro- |
13154-27-3 | 95% | 50mg |
$83.00 | 2025-02-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328451-100mg |
2-Nitrocycloheptan-1-one |
13154-27-3 | 98% | 100mg |
¥1425.00 | 2024-08-09 |
Cycloheptanone, 2-nitro- Related Literature
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
-
A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
-
Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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